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Compound of Interest

Compound Name: N-Methyl-p-toluenesulfonamide

Cat. No.: B147245 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-Methyl-p-toluenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methyl-p-
toluenesulfonamide (CAS No. 640-61-9). The following sections detail toxicological

properties, handling precautions, emergency procedures, and proper storage and disposal,

compiled from authoritative safety data sheets.

Chemical and Physical Properties
N-Methyl-p-toluenesulfonamide is a solid, off-white powder.[1] While extensive experimental

data is limited, the fundamental physical and chemical properties are summarized below.
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Property Value Source(s)

CAS Number 640-61-9 [1][2]

Molecular Formula C₈H₁₁NO₂S [1][2][3][4]

Molecular Weight 185.24 g/mol [2][4]

Appearance Off-white solid/powder [1]

Melting Point 76 - 80 °C (168.8 - 176 °F) [1][2][4]

Boiling Point No information available [1]

Flash Point No information available [1]

Autoignition Temperature No information available [1]

Solubility No information available [1]

Vapor Pressure No information available [1]

Toxicological Information and Hazard Identification
According to the 2012 OSHA Hazard Communication Standard, N-Methyl-p-
toluenesulfonamide is not considered hazardous.[1] However, its toxicological properties

have not been fully investigated, and it may cause irritation.[1][5]

Acute Toxicity:

No acute toxicity information is available for this product.[1][6]

Chronic Toxicity & Carcinogenicity:

Irritation: No specific information available.[1][6]

Sensitization: No information available.[1][6]

Carcinogenicity: The carcinogenic properties have not been evaluated by major regulatory

agencies.[1][6]

Mutagenic Effects: No information available.[4]
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Reproductive Effects: No information available.[4]

STOT (Specific Target Organ Toxicity): Not known for single or repeated exposure.[4]

Experimental Protocols: Detailed experimental protocols for toxicological assessments of N-
Methyl-p-toluenesulfonamide are not available in the reviewed literature. The consistent

reporting across multiple safety data sheets is that the toxicological properties have not been

fully investigated.[1][6][7]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling:

Avoid contact with skin and eyes.[1][7]

Do not breathe dust.[1]

Ensure adequate ventilation.[1]

Wash hands thoroughly after handling.

Storage:

Keep in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials.[1]

Incompatible Materials:

Strong oxidizing agents[1]

Strong acids[1]

Strong bases[1]
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Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment should be worn when

handling N-Methyl-p-toluenesulfonamide.

PPE Type Specifications Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][7]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1][7]

Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[1]

Eyewash stations and safety showers should be close to the workstation location.[1]

Emergency Procedures: First Aid
In the event of exposure, follow these first-aid measures immediately.
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Eye Contact Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids.

Skin Contact Wash off immediately with soap and plenty of water. Remove all contaminated clothing.

Inhalation Remove to fresh air. If not breathing, give artificial respiration.

Ingestion Clean mouth with water. Do not induce vomiting.

Get Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for N-Methyl-p-toluenesulfonamide exposure.

Detailed First-Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[1]

Inhalation: Remove from exposure and move to fresh air. If the affected person is not

breathing, give artificial respiration. Get medical attention.[1][7]

Ingestion: Clean mouth with water. Get medical attention.[1]

Notes to Physician: Treat symptomatically.[1]
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Accidental Release and Fire-Fighting Measures
In the event of a spill or fire, specific procedures should be followed to mitigate the hazard.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[1]

Environmental Precautions: Refer to Section 12 of the full Safety Data Sheet for ecological

information.[1]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]

Accidental Release Occurs

Ensure Adequate Ventilation Wear Personal Protective Equipment (PPE)

Sweep up and shovel material

Place in suitable, closed containers for disposal

Disposal

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of N-Methyl-p-toluenesulfonamide.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[1]

Unsuitable Extinguishing Media: No information available.[1]

Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO₂), and sulfur oxides.[1][3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.

Chemical Stability: Stable under normal conditions.

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides.[1][3]

Hazardous Polymerization: Hazardous polymerization does not occur.

Disposal Considerations
Waste material should be disposed of in accordance with all applicable local, state, and federal

regulations. It is recommended to consult with a licensed professional waste disposal service

for proper disposal of this material.

This technical guide is intended to provide a summary of the available safety and handling

information for N-Methyl-p-toluenesulfonamide. For complete details, always refer to the

most current Safety Data Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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